2-Fluoro-1-isothiocyanato-3-trifluoromethyl-benzene

• Molecular Formula: C8H3F4NS
• Molecular Weight: 221.18 g/mol
• IUPAC Name: 2-fluoro-1-isothiocyanato-3-(trifluoromethyl)benzene
• InChI: InChI=1S/C8H3F4NS/c9-7-5(8(10,11)12)2-1-3-6(7)13-4-14/h1-3H
• InChI Key: CKARLDGUJQLIRK-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(C(=C1)N=C=S)F)C(F)(F)F

Description

2-Fluoro-1-isothiocyanato-3-trifluoromethyl-benzene is a useful research compound. Its molecular formula is C8H3F4NS and its molecular weight is 221.18 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a two phase solution of 2-fluoro-3-trifluoromethyl-phenylamine (2 g, 11.17 mmole) in dichloromethane (40 ml) and sodium bicarbonate (6.57 g, 78.19 mmole) in water (30 ml) at 0° C. was added dropwise a solution of thiophosgene (1.28 g, 11.17 mmole) in dichloromethane (10 ml). After 2 hrs, the organic layer was separated, washed sequentially with 1M NaHCO3, brine and water. The organic layer was dried over Na2SO4, filtered and concentrated to yield 2.2 g (91%) of product as a viscous liquid. MS (ESI+) m/z 221 (M+H)+.